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Compound of Interest

Compound Name: 2-Aminothiophenol

Cat. No.: B119425

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2-Aminothiophenol, tailored for researchers, scientists, and drug development
professionals. Following these procedural steps is critical for ensuring laboratory safety.

Hazard Summary

2-Aminothiophenol is a hazardous chemical that poses several risks. It is classified as a
corrosive substance that can cause severe skin burns and eye damage.[1][2][3] It is also
harmful if swallowed.[2][4] The substance is known to be toxic to aquatic life with long-lasting
effects.[2] It is a combustible liquid and may form explosive mixtures with air upon intense
heating.[3][4] In case of a fire, thermal decomposition can lead to the release of irritating gases
and toxic fumes, including nitrogen oxides, carbon monoxide, carbon dioxide, and sulfur
oxides.[4][5]

Physical and Chemical Properties

A summary of key quantitative data for 2-Aminothiophenol is provided below for easy
reference.
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Property

Value

Source

Synonyms

2-Aminobenzenethiol, 2-

Mercaptoaniline

[41(5]

Molecular Formula C6H7NS [1][5]
Molecular Weight 125.19 g/mol [1][5]
Appearance Clear yellow to amber liquid [1][6]
Melting Point 16-26 °C (61-79 °F) [51[7]
Boiling Point 234 °C (453 °F) at 760 mmHg [5]

Flash Point 79 °C (174.2 °F) [51[7]
Density 1.17 g/mL at 25 °C [11[7]

Storage Class

8A - Combustible, corrosive

hazardous materials

[317]

Operational Plan: Handling and Disposal

A systematic approach is crucial when working with 2-Aminothiophenol. The following

sections provide a step-by-step guide from preparation to disposal.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against exposure.

e Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or

NIOSH (US) standards.[5][6] A faceshield (minimum 8 inches) is also recommended for

maximum protection.[2]

» Skin Protection: Chemical-impermeable gloves must be worn.[6] Always inspect gloves

before use and use a proper removal technique to avoid skin contact.[2] Wear appropriate

protective clothing, such as a fire/flame resistant and impervious lab coat, to prevent skin

exposure.[5][6]
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» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator with a suitable filter (e.g., type ABEK, EN14387) is necessary.[6][7] A respiratory
protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements
must be followed.[5]

o Footwear: Closed-toed shoes are mandatory. For spills or large-scale work, chemical-
resistant boots with a steel toe and shank are recommended.[8]

Safe Handling Procedures

Adherence to safe handling practices in a controlled environment is essential.

Ventilation: Always handle 2-Aminothiophenol in a well-ventilated area or under a chemical
fume hood.[4][5]

 Inert Atmosphere: This chemical is air-sensitive.[5] It is recommended to handle and store it
under an inert atmosphere.[4][5]

e Avoiding Contamination: Do not breathe vapors or mists.[2][5] Avoid contact with eyes, skin,
and clothing.[5][6] After handling, wash hands thoroughly.[2][3]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
sources of ignition.[2][5] Use non-sparking tools to prevent fire caused by electrostatic
discharge.[5][6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated
as a corrosives area.[4][5][6] Keep away from incompatible materials such as strong
oxidizing agents, acids, acid anhydrides, and acid chlorides.[4]

Emergency Procedures

Immediate and appropriate action is critical in an emergency.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[4] Remove contact lenses if present and easy to do.[2] Seek immediate medical
attention.[4]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes.[5] Seek immediate medical attention.[5]

 Inhalation: Move the person to fresh air.[2] If breathing is difficult, give oxygen.[5] If the
person is not breathing, give artificial respiration, but do not use mouth-to-mouth
resuscitation.[4][5] Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting.[2] If the victim is conscious and alert, rinse their mouth
with water and give 2-4 cupfuls of milk or water.[2][5] Never give anything by mouth to an
unconscious person.[5] Call a physician or Poison Control Center immediately.[6]

o Spills: Evacuate personnel to a safe area.[6] Remove all sources of ignition.[5] Absorb the
spill with inert material (e.g., sand, earth, vermiculite) and place it in a suitable, closed
container for disposal.[5] Use spark-proof tools and ensure adequate ventilation.[5] Do not
let the chemical enter drains.[6]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations.[5]

o Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or through controlled incineration with flue gas scrubbing.[6] Do not discharge into sewer
systems or contaminate water, foodstuffs, or feed.[6]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[6] Alternatively, puncture the packaging to make it unusable and
dispose of it in a sanitary landfill.[6] Dispose of contaminated gloves and clothing as unused
product.[2]

Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling of 2-
Aminothiophenol, from preparation to waste disposal.

Preparation Phase Handling Phase Post-Handling Phase
Assess Risks & Gather Required Prepare Ventilated | o e Handle Chemical Decontaminate [ o] Doff PPE Dispose of Waste Wash Hands
Review SDS PPE Work Area (Inert Atmosphere) Work Area & Tools (Avoid Contamination) (Hazardous) Thoroughly
i +
Emergency Protocol
1 Spill Oceurs
Spill Response.

After First Aid

o Exposure
First Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminothiophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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